Cas no 227306-27-6 (1,2-dimethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole)

1,2-Dimethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole is a boronate ester derivative featuring a benzodiazole core. This compound is primarily utilized as an intermediate in Suzuki-Miyaura cross-coupling reactions, owing to its stable boronate moiety, which facilitates efficient aryl-aryl bond formation. The tetramethyl-1,3,2-dioxaborolane group enhances solubility in organic solvents and improves handling under inert conditions. The 1,2-dimethyl substitution on the benzodiazole ring contributes to steric stabilization, reducing unwanted side reactions. Its well-defined structure and consistent reactivity make it a reliable reagent for synthesizing complex heterocyclic systems in pharmaceutical and materials science research. Proper storage under anhydrous conditions is recommended to maintain stability.

1,2-dimethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole structure

227306-27-6 structure

Product Name:1,2-dimethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole

CAS No:227306-27-6

MF:C₁₅H₂₁BN₂O₂

MW:272.150443792343

MDL:MFCD28718428

CID:244947

PubChem ID:18379533

Update Time:2025-06-07

1,2-dimethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

- 1H-Benzimidazole,1,2-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- 1,2-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzimidazole
- 1,2-dimethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole
- 1H-Benzimidazole, 1,2-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- 1, 2-dimethyl-5-(4, 4, 5, 5-tetramethyl-1, 3, 2-dioxaborolan-2-yl)benzimidazole
- 1,2-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole
- Z2418414341
- EN300-250384
- FXDHFIOIFZWWDI-UHFFFAOYSA-N
- SCHEMBL6584423
- DTXSID20593287
- CJA30627
- 227306-27-6
- 1,2-Dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzimidazole
- DS-000316
- G75735
- 1,2-DIMETHYL-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-1H-BENZO[D]IMIDAZOLE
- MDL： MFCD28718428
- Inchi： 1S/C15H21BN2O2/c1-10-17-12-9-11(7-8-13(12)18(10)6)16-19-14(2,3)15(4,5)20-16/h7-9H,1-6H3
- InChI Key： FXDHFIOIFZWWDI-UHFFFAOYSA-N
- SMILES： O1B(C2C=CC3=C(C=2)N=C(C)N3C)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 271.17333
Monoisotopic Mass: 272.1696081g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 1
Complexity: 372
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 36.3Å²

Experimental Properties

PSA: 36.28
LogP: 2.18090

1,2-dimethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D459380-10mg	1,2-Dimethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole	227306-27-6		10mg	$ 70.00	2022-06-05
TRC	D459380-50mg	1,2-Dimethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole	227306-27-6		50mg	$ 250.00	2022-06-05
TRC	D459380-100mg	1,2-Dimethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole	227306-27-6		100mg	$ 365.00	2022-06-05
Chemenu	CM389498-500mg	1,2-dimethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole	227306-27-6	95%+	500mg	$382	2024-07-28
Chemenu	CM389498-1g	1,2-dimethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole	227306-27-6	95%+	1g	$478	2024-07-28
Enamine	EN300-250384-0.05g	1,2-dimethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole	227306-27-6	95%	0.05g	$245.0	2024-06-19
Enamine	EN300-250384-0.1g	1,2-dimethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole	227306-27-6	95%	0.1g	$366.0	2024-06-19
Enamine	EN300-250384-0.25g	1,2-dimethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole	227306-27-6	95%	0.25g	$524.0	2024-06-19
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